Cas no 17042-18-1 (2-methoxypentan-3-one)

• Product Name: 2-methoxypentan-3-one
• CAS No: 17042-18-1
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 1356888
• PubChem ID: 12290023
• Update Time: 2025-04-20

2-methoxypentan-3-one Chemical and Physical Properties

Names and Identifiers

• 2-methoxypentan-3-one
• 2-methoxypentane-3-one
• 2-methoxy pentane-3-one
• 2-methoxy-pentan-3-one
• 2-Methoxy-pentan-3-on
• 2-methoxy-3-pentanone
• AKOS005146439
• 2-methoxypentane-3-one; 2-methoxy pentane-3-one; 2-methoxy-pentan-3-one; 2-Methoxy-pentan-3-on; 2-methoxy-3-pentanone; AKOS005146439;
• ethyl alpha-methoxyethyl ketone
• SCHEMBL333711
• DTXSID70484858
• 17042-18-1

• Inchi： 1S/C6H12O2/c1-4-6(7)5(2)8-3/h5H,4H2,1-3H3
• InChI Key： WLBNTABJGHRBQH-UHFFFAOYSA-N
• SMILES： CCC(C(OC)C)=O

Computed Properties

• Exact Mass: 116.08376
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 78.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones